Cas no 201351-02-2 (L-Proline, glycyl-L-valyl-L-leucyl-L-prolyl-L-alanyl-L-leucyl-)

L-Proline, glycyl-L-valyl-L-leucyl-L-prolyl-L-alanyl-L-leucyl- structure
201351-02-2 structure
Product Name:L-Proline, glycyl-L-valyl-L-leucyl-L-prolyl-L-alanyl-L-leucyl-
CAS No:201351-02-2
MF:C32H55N7O8
MW:665.821208238602
CID:1390446
PubChem ID:10146417
Update Time:2025-04-20

L-Proline, glycyl-L-valyl-L-leucyl-L-prolyl-L-alanyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

    • L-Proline, glycyl-L-valyl-L-leucyl-L-prolyl-L-alanyl-L-leucyl-
    • DTXSID80436126
    • 201351-02-2
    • Inchi: 1S/C32H55N7O8/c1-17(2)14-21(31(45)39-13-9-11-24(39)32(46)47)35-27(41)20(7)34-28(42)23-10-8-12-38(23)30(44)22(15-18(3)4)36-29(43)26(19(5)6)37-25(40)16-33/h17-24,26H,8-16,33H2,1-7H3,(H,34,42)(H,35,41)(H,36,43)(H,37,40)(H,46,47)/t20-,21-,22-,23-,24-,26-/m0/s1
    • InChI Key: GSXMDPXDNWEPMF-HXJPVCIYSA-N
    • SMILES: O=C([C@H](CC(C)C)NC([C@H](C(C)C)NC(CN)=O)=O)N1CCC[C@H]1C(N[C@@H](C)C(N[C@@H](CC(C)C)C(N1CCC[C@H]1C(=O)O)=O)=O)=O

Computed Properties

  • Exact Mass: 665.41155
  • Monoisotopic Mass: 665.41121174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 16
  • Complexity: 1160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 220Ų

Experimental Properties

  • PSA: 220.34
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